N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide

• IUPAC Name: 2-methoxy-2,2-diphenyl-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C24H25NO2/c1-18(2)19-14-16-22(17-15-19)25-23(26)24(27-3,20-10-6-4-7-11-20)21-12-8-5-9-13-21/h4-18H,1-3H3,(H,25,26)
• InChI Key: MGVKEECHFRAONU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(C2=CC=CC=C2)(C3=CC=CC=C3)OC
• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol

Description

N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide, also known as IMD-0354, is a synthetic compound that has been extensively studied for its potential therapeutic applications. IMD-0354 is a selective inhibitor of the nuclear factor kappa B (NF-κB) pathway, which plays a crucial role in various physiological and pathological processes.

Scientific Research Applications

N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to inhibit the activation of NF-κB, which is involved in the regulation of various genes that control inflammation, cell survival, and proliferation. N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide has been shown to have anti-inflammatory effects in various animal models of inflammatory diseases, including rheumatoid arthritis, inflammatory bowel disease, and multiple sclerosis. It has also been shown to have anti-tumor effects in various cancer cell lines.

Mechanism of Action

N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide selectively inhibits the activation of the NF-κB pathway by inhibiting the phosphorylation and degradation of the inhibitor of κB (IκB) protein. This prevents the translocation of NF-κB from the cytoplasm to the nucleus, where it regulates the expression of various genes involved in inflammation, cell survival, and proliferation.
Biochemical and physiological effects:
N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide has been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory cytokines, such as TNF-α, IL-1β, and IL-6, in various animal models of inflammatory diseases. It has also been shown to have anti-tumor effects by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. In addition, N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide has been shown to have neuroprotective effects by reducing neuronal cell death in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide is a selective inhibitor of the NF-κB pathway, which makes it a useful tool for studying the role of NF-κB in various physiological and pathological processes. However, its relatively low solubility in water and organic solvents can make it difficult to use in some experiments. In addition, N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide has been shown to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

Future research on N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide could focus on optimizing its pharmacokinetic properties, such as solubility and bioavailability, to improve its therapeutic potential. In addition, further studies could investigate the potential of N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide as a treatment for various diseases, including inflammatory diseases, cancer, and neurodegenerative diseases. Finally, future research could explore the potential of combining N-(4-isopropylphenyl)-2-methoxy-2,2-diphenylacetamide with other drugs to enhance its therapeutic effects.